5-bromo-1H-indazole-3-carboxylic Acid
Cat. No. B086443
M. Wt: 241.04 g/mol
InChI Key: AMJVXOOGGBPVCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07429609B2
Procedure details
3 g of 5-bromo-1H-indazole-3-carboxylic acid was dissolved in 60 mL of ethanol, added with 0.6 mL of concentrated sulfuric acid, and heated under reflux for 8 hours. After allowing to cool to room temperature, addition of water and extraction with ethyl acetate were conducted, and the resultant organic layer was washed with saturated aqueous sodium hydrogen carbonate and saturated brine, dried over magnesium sulfate, and the solvent was evaporated, to afford 2.7 g of the title compound as yellow crystals.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][N:6]=[C:5]2[C:11]([OH:13])=[O:12].S(=O)(=O)(O)O.O.[C:20](OCC)(=O)[CH3:21]>C(O)C>[CH2:20]([O:12][C:11]([C:5]1[C:4]2[C:8](=[CH:9][CH:10]=[C:2]([Br:1])[CH:3]=2)[NH:7][N:6]=1)=[O:13])[CH3:21]
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Inputs
Step One
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Name
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|
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Quantity
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3 g
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=C2C(=NNC2=CC1)C(=O)O
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|
Name
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|
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Quantity
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60 mL
|
|
Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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|
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Quantity
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0.6 mL
|
|
Type
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reactant
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Smiles
|
S(O)(O)(=O)=O
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 8 hours
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|
Duration
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8 h
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WASH
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Type
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WASH
|
|
Details
|
the resultant organic layer was washed with saturated aqueous sodium hydrogen carbonate and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent was evaporated
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC(=O)C1=NNC2=CC=C(C=C12)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.7 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
